Cas no 1035638-91-5 (PF-6274484)

• Product Name: PF-6274484
• CAS No: 1035638-91-5
• MF: C₁₈H₁₄ClFN₄O₂
• MW: 372.780766010284
• MDL: MFCD30182370
• CID: 4568859
• PubChem ID: 329823851
• Update Time: 2025-11-06

PF-6274484 Chemical and Physical Properties

Names and Identifiers

• N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-methoxy-6-quinazolinyl]-2-propenamide
• PF-6274484
• 2-Propenamide, N-[4-[(3-chloro-4-fluorophenyl)amino]-7-methoxy-6-quinazolinyl]-
• PF-6274484 >=98% (HPLC)
• oxidation,autophosphorylation,PF6274484,PF-6274484,EGFR,signaling,Epidermal growth factor receptor,HER1,protein,ErbB-1,inhibit,kinase,cysteine,Inhibitor
• BDBM50210162
• AS-84213
• F81696
• N-{4-[(3-chloro-4-fluorophenyl)amino]-7-methoxyquinazolin-6-yl}prop-2-enamide
• SCHEMBL21801932
• DA-66608
• 1035638-91-5
• PF-6274484, >=98% (HPLC)
• CS-0021363
• N-(4-((3-Chloro-4-fluorophenyl)amino)-7-methoxyquinazolin-6-yl)acrylamide
• PF 6274484
• AKOS027470319
• N-[4-(3-chloro-4-fluoroanilino)-7-methoxyquinazolin-6-yl]prop-2-enamide
• HY-101450
• CHEMBL3883534

• MDL： MFCD30182370
• Inchi： 1S/C18H14ClFN4O2/c1-3-17(25)24-15-7-11-14(8-16(15)26-2)21-9-22-18(11)23-10-4-5-13(20)12(19)6-10/h3-9H,1H2,2H3,(H,24,25)(H,21,22,23)
• InChI Key： TUYDDIWQXWTNSW-UHFFFAOYSA-N
• SMILES： C(NC1C(OC)=CC2C(C=1)=C(NC1=CC=C(F)C(Cl)=C1)N=CN=2)(=O)C=C

Computed Properties

• Exact Mass: 372.0789316g/mol
• Monoisotopic Mass: 372.0789316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 578.3±50.0 °C at 760 mmHg
• Flash Point: 303.5±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

PF-6274484 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：room temp

Additional information on PF-6274484

PF-6274484: A Comprehensive Overview

PF-6274484 is a compound with the CAS number 1035638-91-5, representing a significant advancement in the field of chemical synthesis and application. This compound has garnered attention due to its unique properties and potential applications across various industries. Recent studies have highlighted its role in biomedical research, catalytic processes, and material science, making it a focal point for scientists and industry professionals alike.

The synthesis of PF-6274484 involves a multi-step process that combines organic chemistry principles with modern catalytic techniques. Researchers have optimized the synthesis pathway to enhance yield and purity, ensuring that the compound meets the stringent requirements of industrial and academic applications. The compound's structure, characterized by its aromatic rings and functional groups, contributes to its stability and reactivity, making it suitable for diverse chemical transformations.

In the realm of biomedical research, PF-6274484 has shown promise as a potential drug candidate. Studies have demonstrated its ability to interact with specific biological targets, such as enzymes and receptors, suggesting its potential in the development of novel therapeutic agents. The compound's bioavailability and pharmacokinetic properties are currently under investigation, with early results indicating favorable absorption and distribution profiles.

Beyond its biomedical applications, PF-6274484 has also found utility in catalytic processes. Its ability to act as a catalyst in organic reactions has been leveraged in the synthesis of complex molecules, including those with intricate stereochemistry. Recent advancements in catalytic chemistry have further enhanced the efficiency of these reactions, positioning PF-6274484 as a valuable tool in green chemistry initiatives.

The material science community has also taken notice of PF-6274484, particularly in the development of advanced materials such as polymers and composites. Its unique electronic properties make it an ideal candidate for applications in electronics, energy storage, and sensors. Researchers are actively exploring its potential in creating high-performance materials that can withstand extreme conditions while maintaining optimal functionality.

From an environmental standpoint, the production and use of PF-6274484 are being carefully evaluated to ensure sustainability. Efforts are underway to minimize waste generation and optimize resource utilization during its synthesis. Additionally, studies are being conducted to assess the compound's environmental impact, with a focus on biodegradation and toxicity profiles.

In conclusion, PF-6274484 (CAS No: 1035638-91-5) stands as a testament to the ingenuity of modern chemical research. Its versatility across multiple disciplines underscores its importance in driving innovation across industries. As research continues to uncover new applications and improve existing ones, PF-627